![molecular formula C17H11Cl2NO3 B2528547 (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate CAS No. 343374-55-0](/img/structure/B2528547.png)
(5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate is complex, with a core isoxazole ring attached to a phenyl group and a 2,4-dichlorobenzenecarboxylate group .Chemical Reactions Analysis
Specific chemical reactions involving (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate are not available in the current sources .Physical And Chemical Properties Analysis
The physical and chemical properties of (5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate, such as its melting point, boiling point, and density, are not provided in the available sources .Scientific Research Applications
- Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Researchers explore its potential as a scaffold for designing novel pharmaceutical agents.
- Isoxazole derivatives exhibit interesting photochromic behavior. These compounds can switch between different electronic states upon exposure to light, making them useful for optical applications .
- Researchers have synthesized various isoxazole analogs and evaluated their antibacterial efficacy. These compounds may inhibit bacterial growth by targeting specific enzymes or cellular processes .
- Metabolites such as 3-hydroxy-5-phenylisoxazole, 5-phenyl-4-oxazolin-2-one, and benzoic acid have been identified during degradation processes .
Drug Discovery and Medicinal Chemistry
Photochromic Properties
Antibacterial Activity
Biodegradation Studies
Antifungal Activities
Mechanism of Action
properties
IUPAC Name |
(5-phenyl-1,2-oxazol-3-yl)methyl 2,4-dichlorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11Cl2NO3/c18-12-6-7-14(15(19)8-12)17(21)22-10-13-9-16(23-20-13)11-4-2-1-3-5-11/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDZVJWSTQMOZAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=NO2)COC(=O)C3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Phenyl-3-isoxazolyl)methyl 2,4-dichlorobenzenecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.